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Compound of Interest

Compound Name: Xanthoxylin

Cat. No.: B115216

Xanthoxylin: Core Identification for Researchers

For immediate reference, the key identifiers for Xanthoxylin are:
e CAS Number: 90-24-4[1][2][3][4][5][6]
e Molecular Formula: C10H1204[1][2][3][41[5][6][7]

This document serves as a technical guide for researchers, scientists, and drug development

professionals, providing in-depth information on the identification and characterization of
Xanthoxylin.

Physicochemical and Structural Data

A summary of essential physicochemical and structural data for Xanthoxylin is presented in
Table 1. This data is crucial for its identification and characterization in a laboratory setting.
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Property Value Source

Molecular Weight 196.20 g/mol [21[3]1[5][6]

1-(2-hydroxy-4,6-
IUPAC Name _ [5]
dimethoxyphenyl)ethanone

2'-Hydroxy-4',6'-

Synonyms dimethoxyacetophenone, [31[4]
Brevifolin

Melting Point 80-84 °C [2]

Boiling Point 355.1 + 37.0 °C at 760 mmHg [2]

Density 1.2+0.1 g/cm3 [2]

Appearance White to pale yellow solid [1]

Soluble in organic solvents like
Solubility ethanol and chloroform; limited  [1]

solubility in water.

Spectroscopic Data for Identification

Spectroscopic methods are fundamental for the structural elucidation and confirmation of
Xanthoxylin. Key spectral data are available from various sources and are summarized below.

Table 2: Spectroscopic Data for Xanthoxylin Identification
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Spectroscopic Technique Key Data and Resources

Mass spectral data, including electron ionization
(El), is available in the NIST WebBook.[4][8] The
PubChem database also provides access to
GC-MS, MS-MS, and LC-MS data.[9]

Mass Spectrometry (MS)

IR spectrum data can be accessed through the

Infrared (IR) Spectroscopy NIST WebBook [A][é]

Nuclear Magnetic Resonance (NMR) 13C NMR spectra are available in the PubChem
Spectroscopy database.[9]

UV-VIS spectral data can be found in spectral

UV-Visible Spectroscopy datab [9]
atabases.

Gas chromatography data is available in the

Gas Chromatography (GC) NIST WebBook.[4][10]

Experimental Protocols for Isolation and
Identification

The isolation and identification of Xanthoxylin from natural sources, such as plants from the
Zanthoxylum genus, involve a series of standard phytochemical procedures.[1][2]

General Extraction and Isolation Workflow

A typical workflow for the extraction and isolation of Xanthoxylin from plant material is outlined
below. This process involves solvent extraction followed by chromatographic purification.
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Caption: General workflow for the extraction and isolation of Xanthoxylin.

Detailed Methodologies
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1. Extraction: A common method for extracting Xanthoxylin is the normal soaking extraction
(NSE) method.[11] Dried and powdered plant material is macerated with a suitable organic
solvent, such as methanol or ethanol, at room temperature for an extended period. This
process is often repeated multiple times to ensure exhaustive extraction.

2. Concentration: The resulting crude extract is then concentrated under reduced pressure
using a rotary evaporator at a controlled temperature (e.g., 40°C) to remove the bulk of the
solvent.[11]

3. Purification: Purification of Xanthoxylin from the concentrated crude extract is typically
achieved through chromatographic techniques.[11]

e Vacuum Liquid Chromatography (VLC) or Column Chromatography: The crude extract is
subjected to VLC or column chromatography over a stationary phase like silica gel. A
gradient elution system with a mixture of non-polar and polar solvents (e.g., hexane and
ethyl acetate) is employed to separate the compounds based on their polarity.

e Thin Layer Chromatography (TLC): TLC is used to monitor the separation process and
identify the fractions containing Xanthoxylin.[11] The TLC plates are visualized under UV
light or by using a suitable staining reagent.

4. Structure Elucidation: The structure of the isolated pure compound is then confirmed using
the spectroscopic methods detailed in Table 2 (MS, NMR, IR, etc.).

Signaling Pathways and Biological Activities

Xanthoxylin has been reported to exhibit a range of biological activities, including antifungal
and antispasmodic effects.[2] It has also been shown to induce apoptosis in cancer cells
through the activation of caspase-mediated pathways.[12]
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Caption: Simplified caspase-mediated apoptosis pathway induced by Xanthoxylin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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